3-ethyl-1,7-dimethyl-8-(4-phenoxyphenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-ethyl-4,7-dimethyl-6-(4-phenoxyphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H21N5O3/c1-4-26-21(29)19-20(25(3)23(26)30)24-22-27(19)14-15(2)28(22)16-10-12-18(13-11-16)31-17-8-6-5-7-9-17/h5-14H,4H2,1-3H3
• InChI Key: DAABJMZUCDJWNL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)OC5=CC=CC=C5)C)N(C1=O)C
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 887467-86-9

Description

3-ethyl-1,7-dimethyl-8-(4-phenoxyphenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• A series of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and amide derivatives were synthesized and evaluated for their potential anxiolytic and antidepressant activities. These compounds showed significant affinity for 5-HT(1A) receptors, with some exhibiting comparable activity to known antidepressants in animal models (Zagórska et al., 2009).

• Further research into arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones revealed a range of receptor activities, identifying potent ligands for serotoninergic and dopaminergic receptors. Docking studies indicated the importance of substituents for receptor affinity and selectivity, with preliminary pharmacological in vivo studies highlighting several derivatives as potential anxiolytic and antidepressant agents (Zagórska et al., 2015).

• Another study synthesized 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives, evaluating their receptor affinity and inhibitor activity. One compound demonstrated potential antidepressant and anxiolytic effects in animal models, with molecular modeling suggesting the significance of fluorinated derivatives for therapeutic applications (Zagórska et al., 2016).

Molecular and Structural Studies

• The structural features responsible for receptor and enzyme activity were elucidated through the synthesis of octahydro- and 6,7-dimethoxy-3,4-dihydro- isoquinolin-2(1H)-yl-alkyl derivatives. This research provided insights into the development of hybrid ligands with potential therapeutic properties (Zagórska et al., 2016).

• Studies on new 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones identified potent and selective A(3) adenosine receptors antagonists, showcasing the potential for targeted therapeutic applications in conditions modulated by adenosine receptors (Baraldi et al., 2005).